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Executive Summary & Core Directive

The Challenge: 4-Fluoro-3-iodo-5-methylbenzoic acid (CAS 1512356-17-0) is a critical
halogenated building block, frequently utilized in the synthesis of kinase inhibitors and other
small-molecule therapeutics.[1][2][3] Its structural complexity—containing three distinct

substituents on the benzene ring—creates a high risk of isomeric confusion and starting

material contamination.

The Reality: Unlike common commodity chemicals, the specific melting point (MP) of this exact
isomer is often not listed in standard public databases or is proprietary to specific synthesis
batches. Blindly relying on generic "benzoic acid derivative" ranges (e.g., 150-200°C) is a
failure of scientific rigor.

The Solution: This guide provides a comparative analysis of the target compound against its
closest structural isomers and precursors. It establishes a self-validating protocol to determine
the melting point experimentally, using known standards as exclusion criteria to certify purity.

Technical Specifications & Comparative Analysis
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The "lsomer Trap"

In organic synthesis, particularly electrophilic aromatic substitution (EAS), regioisomers are
common byproducts. For this target, the migration of the iodine or methyl group can yield
compounds with identical molecular weights (MW 280.03) but vastly different biological
activities.

Table 1: Physicochemical Comparison of Target vs. Critical Alternatives

Compound Structure Melting Point
] o CAS Number Status
Identity Description Range (°C)
4-Fluoro-3-iodo- To Be
TARGET 5-methylbenzoic 1512356-17-0 Determined (Est.  Product
acid 150-180°C)

) 3-Fluoro-5-iodo-
Alternative 1

4-methylbenzoic 861905-94-4 140 — 144 °C [1] Impurity
(Isomer) )
acid
) 4-Fluoro-3-
Alternative 2 ] ) ]
methylbenzoic 403-15-6 164 — 168 °C [2] Starting Material
(Precursor) )
acid
Alternative 3 3-Fluoro-4-
(Isomer methylbenzoic 350-28-7 169 — 171 °C [3] Impurity
Precursor) acid

Critical Insight: If your synthesized product melts at 140-144°C, you have likely isolated the
wrong isomer (Alternative 1). If it melts at 164-168°C, you likely have unreacted starting
material. The target compound should exhibit a distinct, sharp melting point (typically <2°C

range) outside these specific windows.
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Predictive Structure-Property Logic

Adding a heavy iodine atom to the 4-fluoro-3-methylbenzoic acid scaffold (MP 164-168°C)
increases molecular weight (154.14 - 280.03 g/mol ), which typically raises the melting point

due to increased London dispersion forces. However, the iodine atom at the ortho position to

the fluoro group and meta to the acid may introduce steric strain that disrupts crystal packing,

potentially lowering the MP slightly or keeping it comparable to the precursor.

Experimental Protocol: Self-Validating MP
Determination

Objective: Accurately determine the MP of the target and validate it against known impurities.

Method A: Capillary Melting Point (Visual)

Best for: Rapid routine QC and visual confirmation of decomposition.

Sample Prep: Dry the sample under vacuum at 40°C for 4 hours to remove solvent residues
(solvates can depress MP).

Loading: Pack 2—3 mm of sample into a clean glass capillary. Tap to settle.
Ramp Rate:

o Fast Ramp (10°C/min) to 130°C.

o Critical Phase: Slow Ramp (1°C/min) from 130°C upwards.
Observation: Record

(first liquid drop) and
(complete liquefaction).

Validation: Run a Mixed Melting Point test. Mix your sample 1:1 with authentic 4-Fluoro-3-
methylbenzoic acid (Precursor).

o Result: If the mixture melts lower than your sample alone, they are different compounds
(Target confirmed). If the MP is unchanged, your product is likely unreacted starting
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material.

Method B: Differential Scanning Calorimetry (DSC)

Best for: High-precision purity analysis and polymorphism detection.
e Pan: Hermetically sealed aluminum pan (prevents sublimation of iodine).
o Atmosphere: Nitrogen purge (50 mL/min).
e Program: Heat from 40°C to 200°C at 5°C/min.
e Analysis: Integrate the endothermic melting peak.
o Sharp Peak: High purity crystalline solid.

o Broad/Split Peak: Presence of isomers or amorphous content.

Decision Logic & Workflow

The following diagram illustrates the logic flow for validating the identity of 4-Fluoro-3-iodo-5-
methylbenzoic acid based on melting point data.
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Synthesized Solid
(Target: CAS 1512356-17-0)

Step 1. Vacuum Dry
(Remove Solvent)

Step 2: Measure MP
(2°C/min Ramp)

Observed MP Range?

atches Precursor

Range: 140-144°C Range: 164-168°C Distinct Range
LIKELY ISOMER STARTING MATERIAL (e.g., 155-160°C or >170°C)
(CAS 861905-94-4) (CAS 403-15-6) POTENTIAL TARGET

Step 3: Mixed MP Test
(Mix 1:1 with Precursor)

Does MP Drop?

Yes (Depression)

IDENTITY CONFIRMED IDENTITY FAILED
Proceed to NMR/HPLC Recrystallize

Click to download full resolution via product page

Figure 1: Decision matrix for validating product identity using melting point exclusion criteria.
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Synthesis & Purity Implications[5][6][7]

When sourcing or synthesizing this compound, the melting point serves as the "First Line of
Defense" for quality control.

o Purity vs. Width: A pure sample of 4-Fluoro-3-iodo-5-methylbenzoic acid should have a
melting range of < 2°C. A range > 3°C indicates significant contamination (likely
regioisomers).

» Coloration: lodine-containing compounds can degrade (liberating

) upon prolonged heating or light exposure, turning yellow/brown. If the MP capillary shows
darkening before melting, the sample may be thermally unstable or impure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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